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Compound of Interest

Compound Name: Methyl 6-methoxynicotinate

Cat. No.: B1296975 Get Quote

CAS Number: 26218-80-4

This technical guide provides a comprehensive overview of Methyl 6-methoxynicotinate, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its physicochemical properties, synthesis, and analytical characterization.

Physicochemical Properties
Methyl 6-methoxynicotinate is a pyridine derivative with the chemical formula C₈H₉NO₃. It is

a white to pale yellow crystalline solid at room temperature. A summary of its key

physicochemical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1296975?utm_src=pdf-interest
https://www.benchchem.com/product/b1296975?utm_src=pdf-body
https://www.benchchem.com/product/b1296975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 26218-80-4 [1]

Molecular Formula C₈H₉NO₃ [1]

Molecular Weight 167.16 g/mol [2]

Appearance
White to pale yellow crystals or

powder
[1]

Melting Point 48.5-54.5 °C [1]

Boiling Point 93 °C at 3 Torr [3]

Density 1.156 ± 0.06 g/cm³ (Predicted) [3]

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.
[4][5]

pKa 1.36 ± 0.10 (Predicted) [3]

InChI Key
OVLDWZNVBDRZNN-

UHFFFAOYSA-N
[1]

SMILES COC(=O)C1=CC=C(OC)N=C1 [1]

Synthesis of Methyl 6-methoxynicotinate
The synthesis of Methyl 6-methoxynicotinate can be achieved through various methods. A

common laboratory-scale preparation involves the microwave-induced methoxylation and

subsequent esterification of a suitable precursor.

Experimental Protocol: Microwave-Assisted Synthesis
This protocol is adapted from a reported synthesis of a related compound, Methyl 2-amino-6-

methoxynicotinate, and illustrates a potential pathway.

Materials and Reagents:

Crude methyl 2-chloro-6-methoxynicotinate
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1,4-Dioxane

Benzylamine or 4-methoxybenzylamine

Ethanol

10% Palladium on Carbon (Pd/C) catalyst

Procedure:

Amination: A 100 mL microwave reaction vessel is charged with crude methyl 2-chloro-6-

methoxynicotinate (e.g., 6.50 g, 32.2 mmol), 1,4-dioxane (128 mL), and an excess of

benzylamine or 4-methoxybenzylamine (e.g., 10 equivalents).

The vessel is sealed and the reaction mixture is irradiated in a microwave instrument at 170

°C for 2 hours.

After cooling to room temperature, the reaction mixture is concentrated to dryness under

reduced pressure to yield the crude benzylamino intermediate.

Deprotection (Hydrogenation): The crude intermediate is dissolved in ethanol (e.g., 25 mL for

4.0 g of intermediate).

The solution is then subjected to hydrogenation in a flow reactor (e.g., H-Cube) over a 10%

Pd/C catalyst cartridge at an elevated temperature (e.g., 70 °C) under full hydrogenation

mode.

The solvent is removed under reduced pressure to afford the final product.
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Workflow for Microwave-Assisted Synthesis

Synthesis Steps
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(170°C, 2h)

Add Reagents

Concentration
(Reduced Pressure)

Cool & Concentrate

Flow Hydrogenation
(70°C, 10% Pd/C)

Dissolve in Ethanol

Final Concentration

Collect Product Solution

Product: Methyl 6-methoxynicotinate

Isolate Final Product
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Caption: A generalized workflow for the microwave-assisted synthesis of Methyl 6-
methoxynicotinate.
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Biological Activity and Signaling Pathways
Methyl 6-methoxynicotinate is primarily utilized as a versatile building block in the synthesis

of more complex, biologically active molecules.[6] For instance, it is a key intermediate in the

preparation of nicotine analogs for agrochemical research and in the synthesis of compounds

targeting central nervous system (CNS) disorders.[4][6]

While direct biological activity data for Methyl 6-methoxynicotinate is limited, its structural

relationship to nicotinic acid suggests potential interactions with related biological pathways.

Nicotinic acid and its derivatives are known to interact with nicotinic acetylcholine receptors

(nAChRs), which are ligand-gated ion channels involved in a variety of physiological

processes.[7] Activation of nAChRs can trigger downstream signaling cascades, including the

PI3K-Akt pathway, which is implicated in neuroprotection.[7]
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Generalized Nicotinic Acetylcholine Receptor Signaling
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General HPLC Analysis Workflow

Sample & Standard Preparation HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Methyl 6-methoxynicotinate CAS#: 26218-80-4 [m.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1296975?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296975?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Technical_Support_Center_Stability_of_Methyl_6_methylnicotinate_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Synthesis_of_Methyl_6_methylnicotinate.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3720525_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. nbinno.com [nbinno.com]

5. lookchem.com [lookchem.com]

6. benchchem.com [benchchem.com]

7. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI
Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 6-
methoxynicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296975#methyl-6-methoxynicotinate-cas-number-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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